Cas no 88404-32-4 (Butanoic acid, 4,4'-oxybis-, bis(2,2,2-trifluoroethyl) ester)

Butanoic acid, 4,4'-oxybis-, bis(2,2,2-trifluoroethyl) ester structure
88404-32-4 structure
Product name:Butanoic acid, 4,4'-oxybis-, bis(2,2,2-trifluoroethyl) ester
CAS No:88404-32-4
MF:C12H16F6O5
MW:354.242865562439
CID:634062
PubChem ID:13725474

Butanoic acid, 4,4'-oxybis-, bis(2,2,2-trifluoroethyl) ester Chemical and Physical Properties

Names and Identifiers

    • Butanoic acid, 4,4'-oxybis-, bis(2,2,2-trifluoroethyl) ester
    • 2,2,2-trifluoroethyl 4-[4-oxo-4-(2,2,2-trifluoroethoxy)butoxy]butanoate
    • Bis(2,2,2-trifluoroethyl) 4,4'-oxydibutanoate
    • 88404-32-4
    • DTXSID90547732
    • Inchi: InChI=1S/C12H16F6O5/c13-11(14,15)7-22-9(19)3-1-5-21-6-2-4-10(20)23-8-12(16,17)18/h1-8H2
    • InChI Key: CGRKMISGWIODED-UHFFFAOYSA-N
    • SMILES: C(CC(=O)OCC(F)(F)F)COCCCC(=O)OCC(F)(F)F

Computed Properties

  • Exact Mass: 354.09019258g/mol
  • Monoisotopic Mass: 354.09019258g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 11
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 12
  • Complexity: 332
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 61.8Ų
  • XLogP3: 2.7

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